Cas no 57245-91-7 (2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide)

• Product Name: 2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide
• CAS No: 57245-91-7
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• MDL: MFCD07852053
• CID: 946692
• PubChem ID: 9118364
• Update Time: 2025-05-24

2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-acetic acid, 5-methyl-, hydrazide
• 2-(5-methyl-1H-pyrazol-3-yl)acetohydrazide
• DTXSID50429328
• G45001
• (5-methyl-1h-pyrazol-3-yl)acetohydrazide
• SCHEMBL2828750
• MFCD07852053
• Z168879938
• CS-0241908
• HMS1784K17
• EN300-24086
• AKOS009087038
• 2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide
• DA-04754
• 57245-91-7

• MDL： MFCD07852053
• Inchi： 1S/C6H10N4O/c1-4-2-5(10-9-4)3-6(11)8-7/h2H,3,7H2,1H3,(H,8,11)(H,9,10)
• InChI Key： WPHFQZQZJWGICL-UHFFFAOYSA-N
• SMILES： O=C(CC1C=C(C)NN=1)NN

Computed Properties

• Exact Mass: 154.08546096g/mol
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide

Professional Introduction to 2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide (CAS No. 57245-91-7)

2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 57245-91-7, has garnered attention due to its potential in drug development and biochemical research. The molecular framework of this substance incorporates a pyrazole ring, which is a key pharmacophore in many bioactive molecules, enhancing its utility in medicinal chemistry.

The pyrazole moiety in 2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide contributes to its pharmacological properties, making it a valuable scaffold for designing novel therapeutic agents. Recent studies have highlighted the role of pyrazole derivatives in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of the acetohydrazide functional group further extends its potential applications, as it can participate in condensation reactions to form Schiff bases, which are known for their diverse biological activities.

In the realm of contemporary pharmaceutical research, 2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide has been explored for its potential in addressing inflammatory and autoimmune disorders. The compound's ability to interact with biological targets such as kinases and phosphodiesterases makes it a promising candidate for further investigation. For instance, studies have demonstrated that derivatives of this compound can exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Moreover, the structural flexibility of 2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide allows for modifications that can enhance its pharmacokinetic properties. Researchers have been experimenting with various substituents on the pyrazole ring to optimize solubility, bioavailability, and target specificity. These modifications are crucial for translating laboratory findings into effective clinical therapies.

The compound's relevance extends beyond therapeutic applications; it also serves as a valuable tool in mechanistic studies. By understanding how 2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide interacts with biological systems, scientists can gain insights into fundamental biochemical processes. This knowledge is instrumental in developing more targeted and effective drugs.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide. Molecular modeling techniques allow researchers to predict the binding affinity and interaction patterns of this compound with potential targets. Such simulations are essential for designing experiments and prioritizing candidates for further validation.

The synthesis of 2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The synthesis pathway typically begins with the condensation of appropriate precursors to form the pyrazole core, followed by functionalization with the acetohydrazide group. Optimization of these synthetic steps is critical for large-scale production and cost-effective application.

In conclusion, 2-(3-methyl-1H-pyrazol-5-yl)acetohydrazide (CAS No. 57245-91-7) represents a fascinating compound with broad implications in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling subject for further study. As research continues to uncover new applications and mechanisms, this compound is poised to play a significant role in the development of innovative therapies.